Cas no 1183602-56-3 (1-(Octan-2-yl)piperazine)

• Product Name: 1-(Octan-2-yl)piperazine
• CAS No: 1183602-56-3
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• MDL: MFCD12824995
• CID: 4683800
• Update Time: 2025-10-29

1-(Octan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Octan-2-yl)piperazine
• CCCCCCC(C)N1CCNCC1

• MDL： MFCD12824995
• Inchi： 1S/C12H26N2/c1-3-4-5-6-7-12(2)14-10-8-13-9-11-14/h12-13H,3-11H2,1-2H3
• InChI Key： BKGJIPVPTRWBSR-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C(C)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(Octan-2-yl)piperazine

Comprehensive Overview of 1-(Octan-2-yl)piperazine (CAS No. 1183602-56-3): Properties, Applications, and Innovations

1-(Octan-2-yl)piperazine (CAS No. 1183602-56-3) is a specialized organic compound belonging to the piperazine derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The piperazine core, combined with an octan-2-yl substituent, offers a versatile scaffold for drug discovery and material science. Researchers are increasingly exploring its role in bioactive molecule synthesis, catalysis, and polymeric materials, aligning with trends in sustainable chemistry and precision medicine.

The molecular structure of 1-(Octan-2-yl)piperazine features a piperazine ring bonded to a branched octyl chain, which enhances its lipophilicity and bioavailability. This characteristic makes it valuable for designing drug delivery systems and surfactants. Recent studies highlight its potential in CNS-targeting therapeutics, a hot topic in neurology and psychiatry. As the demand for neuropharmacological agents grows, this compound’s ability to cross the blood-brain barrier is under scrutiny.

In the context of green chemistry, 1-(Octan-2-yl)piperazine is being investigated as a biodegradable intermediate for eco-friendly industrial processes. Its compatibility with enzymatic catalysis and microwave-assisted synthesis aligns with the push for energy-efficient methodologies. These innovations address frequently searched queries like "sustainable chemical synthesis" and "low-waste manufacturing," reflecting industry priorities.

From a commercial perspective, the compound’s high purity grade (≥98%) ensures reliability for high-throughput screening and API development. Suppliers emphasize its stability under ambient conditions, a critical factor for logistics optimization—a key concern for pharmaceutical distributors. Analytical techniques such as HPLC and GC-MS are routinely employed for quality control, ensuring compliance with ICH guidelines.

Emerging applications include its use in corrosion inhibitors for industrial equipment, leveraging its chelating properties. This ties into trending searches on "metal protection technologies" and "long-lasting anti-corrosion solutions." Additionally, its role in lubricant additives is being explored, capitalizing on its thermal stability—a sought-after trait in automotive and aerospace sectors.

Future research directions may focus on structure-activity relationships (SAR) to optimize its efficacy in targeted therapies. With AI-driven molecular modeling gaining traction, computational studies could accelerate its adoption in personalized medicine—a frequently debated topic in medical forums. Patent analyses reveal growing IP activity around piperazine derivatives, signaling commercial potential.

In summary, 1-(Octan-2-yl)piperazine (CAS No. 1183602-56-3) exemplifies the convergence of traditional organic chemistry and cutting-edge applications. Its adaptability across domains—from pharmaceuticals to materials science—positions it as a compound of enduring relevance in both academic and industrial settings.